N-{(3R*,4S*)-4-[(3-methylisoxazol-5-yl)methyl]tetrahydrofuran-3-yl}-2-(4,6,7-trimethyl-1-benzofuran-3-yl)acetamide

• IUPAC Name: N-[(3R,4S)-4-[(3-methyl-1,2-oxazol-5-yl)methyl]oxolan-3-yl]-2-(4,6,7-trimethyl-1-benzofuran-3-yl)acetamide
• InChI: InChI=1S/C22H26N2O4/c1-12-5-13(2)21-17(10-27-22(21)15(12)4)8-20(25)23-19-11-26-9-16(19)7-18-6-14(3)24-28-18/h5-6,10,16,19H,7-9,11H2,1-4H3,(H,23,25)/t16-,19+/m1/s1
• InChI Key: INUDUAHFTRJNMV-APWZRJJASA-N
• Canonical SMILES: CC1=CC(=C2C(=COC2=C1C)CC(=O)NC3COCC3CC4=CC(=NO4)C)C
• Isomeric SMILES: CC1=CC(=C2C(=COC2=C1C)CC(=O)N[C@H]3COC[C@H]3CC4=CC(=NO4)C)C
• Molecular Formula: C22H26N2O4
• Molecular Weight: 382.5 g/mol

Description

The compound belongs to a class of organic molecules characterized by complex structures including isoxazole, tetrahydrofuran, and benzofuran moieties. Such compounds are of interest in medicinal chemistry and organic synthesis due to their potential pharmacological activities and the challenges they present in synthesis.

Synthesis Analysis

Synthetic approaches to complex molecules like this often involve multi-step reactions, starting from simpler precursors. Techniques such as condensation reactions, cyclization, and functional group transformations are common. For instance, the synthesis of similar molecules has involved the use of specific catalysts or reagents to promote the formation of the desired bonds while maintaining the integrity of sensitive functional groups (Sunder & Maleraju, 2013).

Molecular Structure Analysis

The determination of molecular structure is crucial for understanding the properties and reactivity of a compound. Techniques such as NMR, IR spectroscopy, and X-ray crystallography are instrumental. For example, the molecular structure of related compounds has been elucidated using X-ray diffraction, confirming the spatial arrangement of atoms and the presence of specific stereochemistry (Boechat et al., 2011).